Cas no 898774-01-1 (2',5'-DICHLORO-3-(2-METHOXYPHENYL)PROPIOPHENONE)

• Product Name: 2',5'-DICHLORO-3-(2-METHOXYPHENYL)PROPIOPHENONE
• CAS No: 898774-01-1
• MF: C₁₆H₁₄Cl₂O₂
• MW: 309.187162876129
• CID: 876911
• PubChem ID: 24725805
• Update Time: 2025-11-02

2',5'-DICHLORO-3-(2-METHOXYPHENYL)PROPIOPHENONE Chemical and Physical Properties

Names and Identifiers

• 2',5'-DICHLORO-3-(2-METHOXYPHENYL)PROPIOPHENONE
• 1-(2,5-dichlorophenyl)-3-(2-methoxyphenyl)propan-1-one
• DTXSID30644198
• 898774-01-1
• MFCD03843085
• AKOS016021499

• MDL： MFCD03843085
• Inchi： 1S/C16H14Cl2O2/c1-20-16-5-3-2-4-11(16)6-9-15(19)13-10-12(17)7-8-14(13)18/h2-5,7-8,10H,6,9H2,1H3
• InChI Key： GVVXGGOVMSJMHU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(CCC1C=CC=CC=1OC)=O)Cl

Computed Properties

• Exact Mass: 308.0370851g/mol
• Monoisotopic Mass: 308.0370851g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retro-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retro-dihydrochalcones

Additional information on 2',5'-DICHLORO-3-(2-METHOXYPHENYL)PROPIOPHENONE

Comprehensive Guide to 2',5'-DICHLORO-3-(2-METHOXYPHENYL)PROPIOPHENONE (CAS No. 898774-01-1): Properties, Applications, and Market Insights

2',5'-Dichloro-3-(2-methoxyphenyl)propiophenone (CAS No. 898774-01-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This chlorinated propiophenone derivative features a unique molecular structure, combining a methoxyphenyl group with dichloro substitution, making it valuable for various synthetic applications. Researchers and industry professionals frequently search for information about its synthesis methods, physicochemical properties, and potential pharmaceutical intermediates applications.

The compound's molecular formula is C₁₆H₁₄Cl₂O₂, with a molecular weight of 309.19 g/mol. Its structure consists of a propiophenone backbone with chlorine atoms at the 2' and 5' positions and a 2-methoxyphenyl group at the 3-position. This specific arrangement contributes to its distinct electronic properties and reactivity patterns, which are particularly interesting for medicinal chemistry applications. Current trends in drug discovery have increased interest in such functionalized aromatic ketones as potential building blocks for targeted therapies.

In pharmaceutical research, 2',5'-dichloro-3-(2-methoxyphenyl)propiophenone serves as a crucial intermediate in the synthesis of more complex molecules. Its electron-rich aromatic system and hydrogen-bond accepting carbonyl group make it valuable for creating compounds with specific biological activities. Recent publications have explored its potential in developing enzyme inhibitors and receptor modulators, aligning with the growing demand for precision medicine approaches in healthcare.

The compound's physical characteristics include typically appearing as a white to off-white crystalline powder with moderate solubility in common organic solvents. Its melting point range and spectroscopic properties (including distinctive NMR signals and mass spectral patterns) are important for quality control in research settings. Analytical chemists often search for detailed spectral data and chromatographic behavior of this compound to support their work in method development and compound characterization.

From a synthetic chemistry perspective, 898774-01-1 offers several interesting reactivity sites for further modification. The carbonyl group can participate in various nucleophilic addition reactions, while the aromatic chlorines are amenable to cross-coupling reactions. These features make it a versatile building block in organic synthesis, particularly for creating structurally diverse libraries of compounds - a key focus in modern drug discovery programs.

The market for specialized chemical intermediates like 2',5'-dichloro-3-(2-methoxyphenyl)propiophenone has shown steady growth, driven by increasing R&D activities in the pharmaceutical sector. Industry reports indicate rising demand for high-purity building blocks that can accelerate lead optimization processes. Suppliers catering to this market segment emphasize consistent quality, reliable scalability, and comprehensive analytical documentation to meet the stringent requirements of pharmaceutical developers.

Quality control of CAS 898774-01-1 typically involves multiple analytical techniques including HPLC analysis, mass spectrometry, and elemental analysis to ensure purity and confirm structural identity. The compound's stability under various storage conditions is another important consideration for researchers, with many seeking information about optimal storage temperatures and packaging requirements to maintain its integrity over time.

Recent advancements in green chemistry have also influenced the synthesis approaches for compounds like 2',5'-dichloro-3-(2-methoxyphenyl)propiophenone. Researchers are exploring more environmentally friendly routes that reduce hazardous byproducts while maintaining high yields. This aligns with broader industry trends toward sustainable chemical production and meets the growing demand for eco-conscious research materials.

For researchers working with this compound, proper handling procedures and safety considerations are essential, though it doesn't fall under special regulatory categories. Standard laboratory practices including the use of personal protective equipment and adequate ventilation are recommended when handling the material in powder form. The compound's material safety data provides important guidance for safe laboratory use.

Looking ahead, the applications of 2',5'-dichloro-3-(2-methoxyphenyl)propiophenone are likely to expand as researchers continue to explore its potential in various chemical transformations and biological applications. Its unique structural features position it as a valuable tool in the development of novel therapeutic agents and functional materials, making it a compound worth watching in coming years.